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Compound of Interest

Compound Name: Phytuberin

cat. No.: B1215745

An in-depth guide to the chemical structure, properties, biosynthesis, and biological
significance of the sesquiterpenoid phytoalexin, phytuberin.

Introduction

Phytuberin is a sesquiterpenoid phytoalexin produced by certain plants of the Solanaceae
family, most notably the potato (Solanum tuberosum).[1] As a phytoalexin, it is synthesized in
response to pathogen attack, particularly from the oomycete Phytophthora infestans, the
causative agent of late blight.[1] This document provides a comprehensive technical overview
of phytuberin, including its chemical structure, physicochemical properties, biosynthetic
pathways, and known biological activities, intended for researchers in natural product
chemistry, plant pathology, and drug discovery.

Chemical Structure and Properties

Phytuberin is a complex sesquiterpenoid characterized by a furo[3,2-clisobenzofuran core
structure.[1] It is classified as an organic heterotricyclic compound, an acetate ester, and a
cyclic ether.[1] The definitive structure was established and later revised based on X-ray crystal
analysis of its dihydro-derivative.

Chemical Structure

e Molecular Formula: C17H2604[2]

¢ |[UPAC Name: 2-[(3aR,5aS,8R,9aR)-3a,5a-dimethyl-6,7,8,9-tetrahydro-5H-furo[2,3-i]
[1]benzofuran-8-yllpropan-2-yl acetate[3]
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« CAS Number: 37209-50-0[2]

« SMILES: CC(=0)OC(C)(C)[C@@H]1CC[C@]2(CO[C@]3([C@]2(C1)OC=C3)C)C[3]

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of

phytuberin. Experimental data for some properties, such as melting and boiling points, are not

readily available in the literature, which is common for non-commercially synthesized natural

products.

Property Value Source
Molecular Weight 294.39 g/mol [2]
Appearance Not specified in literature
Melting Point Not Available
Boiling Point Not Available
Optical Rotation [a]D =-35.9° (c=1.34 in CHCIs) FooDB[4]
Water Solubility (Predicted) 0.0082 g/L ALOGPS[2]
logP (Predicted) 2.32-3.66 ChemAxon, ALOGPS[?]
Polar Surface Area (Predicted)  44.76 A2 ChemAxon([2]
Hydrogen Bond Donors

) 0 ChemAxon|[2]
(Predicted)
Hydrogen Bond Acceptors

i 3 ChemAxon([2]
(Predicted)
Rotatable Bond Count

3 ChemAxon|[2]

(Predicted)

Biosynthesis and Signaling

Phytuberin is not constitutively present in healthy potato tubers but is synthesized de novo as

part of the plant's defense response. Its production is a key component of the hypersensitive
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response, a form of programmed cell death at the site of infection to prevent pathogen spread.

Signaling Pathway for Phytoalexin Induction

The synthesis of phytuberin is triggered by the recognition of elicitors from pathogens like
Phytophthora infestans. This recognition initiates a complex signaling cascade.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1215745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Conceptual Signaling Pathway for Phytuberin Induction
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Biosynthetic Pathway of Sesquiterpenoid Phytoalexins in Potato
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Experimental Workflow for Phytuberin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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